N-cyclohexyl-1-(3-ethoxypropyl)-2-imino-10-methyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide

• IUPAC Name: N-cyclohexyl-7-(3-ethoxypropyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C24H31N5O3/c1-3-32-14-8-13-28-20(25)18(23(30)26-17-10-5-4-6-11-17)15-19-22(28)27-21-16(2)9-7-12-29(21)24(19)31/h7,9,12,15,17,25H,3-6,8,10-11,13-14H2,1-2H3,(H,26,30)
• InChI Key: XMXXCZFKMJNSRO-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCN1C2=C(C=C(C1=N)C(=O)NC3CCCCC3)C(=O)N4C=CC=C(C4=N2)C
• Molecular Formula: C24H31N5O3
• Molecular Weight: 437.5 g/mol
• CAS No.: 797814-85-8

Description

N-cyclohexyl-1-(3-ethoxypropyl)-2-imino-10-methyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C24H31N5O3 and its molecular weight is 437.544. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

• Medicinal Chemistry Strategies : Linton et al. (2011) discuss strategies to reduce metabolism mediated by aldehyde oxidase (AO) in the synthesis of androgen receptor antagonists, highlighting the importance of structural modifications to improve drug stability and efficacy Linton et al., 2011.
• Hydrogen Bonding : Kubicki et al. (2000) explored the crystal structures of anticonvulsant enaminones, revealing the role of hydrogen bonding in the stability and conformation of these molecules, which could guide the design of new therapeutic agents Kubicki et al., 2000.

Biological Activity

• Anticancer and Anti-Inflammatory Agents : Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, exhibiting COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities, demonstrating the potential for therapeutic applications Abu‐Hashem et al., 2020.
• Functional Fluorophores : Castillo et al. (2018) reported on the synthesis of functional fluorophores from N-heteroaryl aldehydes, with potential applications in biological imaging and sensing Castillo et al., 2018.

Synthetic Pathways and Intermediates

• Synthesis of Pyridothienopyrimidines : Bakhite et al. (2005) detailed the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, showcasing the versatility of synthetic organic chemistry in creating complex heterocyclic structures Bakhite et al., 2005.

Antiviral Activity

• Synthesis of Pyrazolopyrimidines : Saxena et al. (1990) investigated the synthesis of pyrazolo[3,4-d]pyrimidine analogues with activity against human cytomegalovirus and herpes simplex virus, underscoring the potential of such compounds in antiviral therapy Saxena et al., 1990.